Cas no 61455-17-2 (2-Pentanone, 4,4-diphenyl-)

• Product Name: 2-Pentanone, 4,4-diphenyl-
• CAS No: 61455-17-2
• MF: C₁₇H₁₈O
• MW: 238.324224948883
• CID: 478674
• PubChem ID: 42552693
• Update Time: 2025-04-19

2-Pentanone, 4,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 4,4-diphenyl-
• 4,4-diphenylpentan-2-one
• DTXSID30654732
• 61455-17-2

• Inchi： 1S/C17H18O/c1-14(18)13-17(2,15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12H,13H2,1-2H3
• InChI Key： UNBNIPQUYPLSFU-UHFFFAOYSA-N
• SMILES： O=C(C)CC(C)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 238.13584
• Monoisotopic Mass: 238.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07